Cas no 26421-32-9 (2,5-Dimethylthiophene-3-carboxylic acid)

2,5-Dimethylthiophene-3-carboxylic acid structure
26421-32-9 structure
Product Name:2,5-Dimethylthiophene-3-carboxylic acid
CAS No:26421-32-9
MF:C7H8O2S
MW:156.202220916748
MDL:MFCD01860238
CID:272322
PubChem ID:819559
Update Time:2025-04-19

2,5-Dimethylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethylthiophene-3-carboxylic acid
    • 2,5-dimethyl-3-Thiophenecarboxylic acid
    • 2,5-Dimethyl-thiophene-3-carboxylic acid
    • 3-Thiophenecarboxylicacid, 2,5-dimethyl-
    • 2,5-dimethyl-3-thenoic acid
    • 2,5-Dimethyl-3-thiophencarbonsaeure
    • 2,5-Dimethyl-3-thiophencarboxylsaeure
    • 2,5-Dimethyl-thiophen-3-carbonsaeure
    • 2,5-Dmethylthiophene-3-carboxylic acid
    • 3-(Carboxy)-2,5-dimethylthiophene
    • NCGC00330015-01
    • XBLLEMNSMZZDRB-UHFFFAOYSA-N
    • 2,5-Dimethylthiophene-3-carboxylic acid, AldrichCPR
    • TS-02074
    • A818435
    • 3-Thiophenecarboxylic acid, 2,5-dimethyl-
    • AT16778
    • AB01323771-02
    • J-507378
    • AKOS000302854
    • BBA42132
    • BB 0262858
    • SCHEMBL287087
    • CS-0208452
    • Z90121763
    • AK-830/25033038
    • FT-0638603
    • MFCD01860238
    • 26421-32-9
    • EN300-13441
    • DB-046949
    • XH1148
    • MDL： MFCD01860238
    • Inchi： 1S/C7H8O2S/c1-4-3-6(7(8)9)5(2)10-4/h3H,1-2H3,(H,8,9)
    • InChI Key： XBLLEMNSMZZDRB-UHFFFAOYSA-N
    • SMILES： S1C(C)=CC(C(=O)O)=C1C

Computed Properties

  • Exact Mass: 156.02500
  • Monoisotopic Mass: 156.02450067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 65.54000
  • LogP: 2.06310

2,5-Dimethylthiophene-3-carboxylic acid Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2,5-Dimethylthiophene-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dimethylthiophene-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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2,5-Dimethyl-thiophene-3-carboxylic acid
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TRC
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 $64.00 2023-05-18
TRC
D479663-50mg
2,5-Dimethylthiophene-3-carboxylic acid
 26421-32-9
50mg
 $75.00 2023-05-18
TRC
D479663-100mg
2,5-Dimethylthiophene-3-carboxylic acid
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100mg
 $87.00 2023-05-18
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D479663-250mg
2,5-Dimethylthiophene-3-carboxylic acid
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250mg
 $98.00 2023-05-18
Fluorochem
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2,5-Dimethyl-thiophene-3-carboxylic acid
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 ￡186.00 2022-02-28
Fluorochem
059292-10g
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 ￡813.00 2022-02-28
Alichem
A169004847-5g
2,5-Dimethylthiophene-3-carboxylic acid
 26421-32-9 95%
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 $423.72 2023-09-02
Alichem
A169004847-10g
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